Cas no 1935212-11-5 (3-(Aminomethyl)-1-methyl-1h-pyrazole-4-sulfonamide)

• Product Name: 3-(Aminomethyl)-1-methyl-1h-pyrazole-4-sulfonamide
• CAS No: 1935212-11-5
• MF: C₅H₁₀N₄O₂S
• MW: 190.223498821259
• MDL: MFCD32199278
• CID: 5153109
• PubChem ID: 131082627
• Update Time: 2025-10-25

3-(Aminomethyl)-1-methyl-1h-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1-methyl-1h-pyrazole-4-sulfonamide
• 3-(Aminomethyl)-1-methyl-1h-pyrazole-4-sulfonamide

• MDL： MFCD32199278
• Inchi： 1S/C5H10N4O2S/c1-9-3-5(12(7,10)11)4(2-6)8-9/h3H,2,6H2,1H3,(H2,7,10,11)
• InChI Key： IJWZHBNSXWGUPU-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)N=C1CN)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: -2.3
• Topological Polar Surface Area: 112

Additional information on 3-(Aminomethyl)-1-methyl-1h-pyrazole-4-sulfonamide

Recent Advances in the Study of 3-(Aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS: 1935212-11-5)

3-(Aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS: 1935212-11-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

The compound's unique structural features, including the aminomethyl and sulfonamide functional groups, contribute to its ability to interact with biological targets such as carbonic anhydrases and other metalloenzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(Aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide exhibits potent inhibitory activity against carbonic anhydrase isoforms, with IC50 values in the nanomolar range. This finding suggests its potential utility in treating conditions such as glaucoma, epilepsy, and certain cancers where carbonic anhydrase overexpression is implicated.

In addition to its enzyme inhibitory properties, recent research has explored the compound's role as a building block for more complex pharmacophores. A team at the University of Cambridge reported in Chemical Communications the successful incorporation of this sulfonamide derivative into novel kinase inhibitors, demonstrating improved selectivity and pharmacokinetic properties compared to existing analogs. The study highlighted the compound's versatility in medicinal chemistry applications, particularly in the design of targeted therapies.

Structural studies using X-ray crystallography and NMR spectroscopy have provided valuable insights into the molecular interactions of 3-(Aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide with its biological targets. These investigations, published in Acta Crystallographica Section D, revealed key hydrogen bonding and hydrophobic interactions that contribute to the compound's binding affinity and specificity. Such structural information is crucial for the rational design of more potent and selective derivatives.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and scalable routes to produce 3-(Aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide. A 2024 report in Organic Process Research & Development described a novel continuous flow synthesis method that significantly improves yield (85% vs. traditional batch synthesis at 62%) while reducing production costs and environmental impact. This technological advancement may facilitate broader research and potential commercialization of this compound.

Looking forward, several research groups are investigating the therapeutic potential of 3-(Aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide in neurological disorders. Preliminary in vivo studies in animal models of neuropathic pain have shown promising results, with the compound demonstrating both efficacy and favorable safety profiles. These findings, currently under peer review, suggest potential applications beyond its originally identified enzyme inhibition properties.

In conclusion, 3-(Aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS: 1935212-11-5) represents a versatile and pharmacologically interesting compound with multiple potential applications in drug discovery and development. The recent research highlights its value both as a standalone therapeutic agent and as a building block for more complex drug molecules. Further studies are warranted to fully explore its clinical potential and optimize its pharmacological properties.